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A Comparative Guide to the Electrophysiology of Bombykol-Sensitive Neurons

For researchers, scientists, and drug development professionals, understanding the intricacies

of pheromone reception is crucial for developing novel pest management strategies and for

broader applications in sensory neuroscience. Bombykol, the sex pheromone of the silkworm

moth, Bombyx mori, has long served as a model for studying olfactory signaling. This guide

provides a comparative overview of the electrophysiological properties of Bombykol-sensitive

neurons across different insect species, supported by experimental data and detailed protocols.

Data Presentation: Comparative Electrophysiology
The following table summarizes key electrophysiological parameters of Bombykol-sensitive

neurons from different species and experimental systems. The data is compiled from single-

sensillum recording (SSR) and electroantennography (EAG) studies.
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Species/Sy
stem

Neuron/Sen
sillum Type

Ligand
Dose/Conce
ntration

Response
(Spikes/s or
Amplitude)

Key
Findings &
Citations

Bombyx mori
Long Trichoid

Sensillum
Bombykol 10 µg

~40-50

spikes/s

(peak)

Native

response of

the silkworm

moth to its

primary

pheromone

component.

[1]

Bombyx mori
Long Trichoid

Sensillum
Bombykol 3 x 10⁻⁴ µg

On average

one nerve

impulse per

neuron

Demonstrate

s the high

sensitivity of

the native

system.[2]

Drosophila

melanogaster

ab4

Basiconic

Sensillum

Bombykol 10 µg
~150 spikes/s

(peak)

The fruit fly

possesses an

endogenous

receptor

(DmelOR7a)

that is

surprisingly

more

sensitive to

Bombykol

than the

moth's own

receptor.[3][4]

Drosophila

melanogaster

(Empty

Neuron)

ab3

Basiconic

Sensillum

expressing

BmorOR1

Bombykol 10 µg ~20-30

spikes/s

(peak)

Heterologous

expression of

the moth

receptor in

the fly "empty

neuron"
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system

shows lower

sensitivity

and slower

signal

inactivation

compared to

the native

moth neuron.

[3][4][5]

Drosophila

melanogaster

(Empty

Neuron)

ab3

Basiconic

Sensillum

expressing

BmorOR1 +

BmorPBP

Bombykol 10 µg

Significantly

higher than

BmorOR1

alone

Co-

expression of

a

pheromone-

binding

protein (PBP)

from the moth

enhances the

response,

highlighting

the

importance of

PBPs in

pheromone

reception.[5]

Antheraea

polyphemus

& Antheraea

pernyi

Pheromone-

sensitive

neurons

Species-

specific

pheromones

10⁻⁵ µg
One or a few

impulses

These

saturniid

moths are

suggested to

be even more

sensitive to

their

pheromones

than B. mori

is to

Bombykol.[2]
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Bombyx mori

(BmOR1-

knockout)

Long Trichoid

Sensillum
Bombykol 10 µg

No significant

response

Knockout of

the BmOR1

receptor gene

completely

abolishes the

in vivo

pheromone

response,

confirming its

critical role.[1]

Xenopus

laevis

Oocytes

Expressing

BmOR-1
Bombykol 10⁻⁷ M

Dose-

dependent

inward

currents

Functional

characterizati

on in a

heterologous

system

confirms

BmOR-1 as a

Bombykol

receptor that

can activate a

G protein-

coupled

signaling

cascade.[6]

[7]

Experimental Protocols
Detailed methodologies are essential for reproducing and building upon existing research.

Below are summaries of key experimental protocols used to study Bombykol-sensitive

neurons.

Single-Sensillum Recording (SSR)
This technique allows for the recording of action potentials from individual olfactory sensory

neurons (OSNs) housed within a single sensillum.
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1. Insect Preparation:

The insect is anesthetized, typically with CO₂ or by chilling.[8][9]

The moth or fly is then restrained in a holder, often made of Styrofoam or wax, with one

antenna immobilized using adhesive tape or wax.[8]

The preparation is placed under a high-magnification microscope.

2. Electrode Placement:

A sharp recording electrode (tungsten or glass micropipette filled with sensillum lymph

saline) is carefully inserted at the base of a long trichoid sensillum (in moths) or a basiconic

sensillum (in flies).[8]

A reference electrode is inserted into a nearby antennal segment or another part of the

insect's body, such as the eye.[8][10]

3. Odor Stimulation:

A continuous stream of purified and humidified air is directed over the antenna.

The odorant (Bombykol), dissolved in a solvent like hexane or mineral oil, is applied to a

filter paper inside a Pasteur pipette or a stimulus cartridge.[10]

A stimulus controller injects a puff of air of a specific duration (e.g., 0.5 seconds) through the

pipette, delivering the odorant to the antenna.[10]

A range of odorant concentrations is typically used to generate a dose-response curve.

4. Data Acquisition and Analysis:

The electrical signals are amplified, filtered, and recorded using specialized software.

Spikes are counted in a defined time window after the stimulus to quantify the neuronal

response. The firing rate is often calculated as the number of spikes per second.

Electroantennography (EAG)
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EAG measures the summed potential from the entire antenna, providing an overall measure of

olfactory input.

1. Antenna Preparation:

An antenna is excised from the head of an anesthetized insect.[11]

The base and the tip of the antenna are placed in contact with two electrodes.

2. Electrode and Mounting:

Ag/AgCl electrodes are commonly used.[12] The antenna is mounted across the electrodes

using a conductive gel to ensure a good electrical connection.

Alternatively, the base and tip of the antenna can be inserted into glass micropipettes filled

with saline solution.[11]

3. Odor Delivery:

The setup for odor delivery is similar to that for SSR, with a continuous airstream and pulsed

delivery of the odorant from a cartridge.[12][13]

4. Data Recording:

The voltage difference between the two electrodes is amplified and recorded. The resulting

waveform, or electroantennogram, typically shows a negative deflection in response to a

stimulatory odor.

The amplitude of this deflection is used as a measure of the antennal response.

Mandatory Visualization
Signaling Pathway for Bombykol Reception
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Caption: Generalized signaling pathway of Bombykol reception in an olfactory sensory

neuron.

Experimental Workflow for Comparative
Electrophysiology
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Caption: A typical experimental workflow for comparative electrophysiological studies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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